Cas no 1546562-02-0 (3-methyl-3,9-diazaspiro[5.5]undecane-2,4-dione)

• Product Name: 3-methyl-3,9-diazaspiro[5.5]undecane-2,4-dione
• CAS No: 1546562-02-0
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 4609338
• Update Time: 2025-08-04

3-methyl-3,9-diazaspiro[5.5]undecane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3,9-diazaspiro[5.5]undecane-2,4-dione
• 3-methyl-3,9-diazaspiro[5.5]undecane-2,4-dione

• Inchi： 1S/C10H16N2O2/c1-12-8(13)6-10(7-9(12)14)2-4-11-5-3-10/h11H,2-7H2,1H3
• InChI Key： QQECXCKOLSVZNT-UHFFFAOYSA-N
• SMILES： C1C2(CCNCC2)CC(=O)N(C)C1=O

Additional information on 3-methyl-3,9-diazaspiro[5.5]undecane-2,4-dione

3-Methyl-3,9-Diazaspiro[5.5]Undecane-2,4-Dione: A Comprehensive Overview

3-Methyl-3,9-diazaspiro[5.5]undecane-2,4-dione (CAS No. 1546562-02-0) is a unique organic compound with a spirocyclic structure that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of diazaspiro compounds, which are known for their complex ring systems and versatile chemical properties. The spiro[5.5]undecane framework, combined with the diketone functionality and the methyl group substitution, makes this molecule a fascinating subject for both academic research and industrial development.

The synthesis of 3-methyl-3,9-diazaspiro[5.5]undecane-2,4-dione involves a series of intricate chemical reactions that highlight the importance of stereochemistry and regioselectivity in modern organic synthesis. Recent studies have focused on optimizing the synthetic pathways to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis. These advancements have not only streamlined the production process but also opened new avenues for exploring the compound's properties and applications.

One of the most promising areas of research involving this compound is its potential as a building block in drug discovery. The diketone groups in the molecule provide reactive sites for various functionalizations, enabling the creation of bioactive derivatives with tailored pharmacological profiles. For instance, researchers have explored the use of 3-methyl-3,9-diazaspiro[5.5]undecane-2,4-dione in designing inhibitors for key enzymes involved in metabolic disorders and neurodegenerative diseases. Preliminary results from in vitro studies suggest that certain derivatives exhibit potent enzymatic activity, making them strong candidates for further preclinical testing.

In addition to its role in drug discovery, 3-methyl-3,9-diazaspiro[5.5]undecane-2,4-dione has also been investigated for its applications in materials science. The spirocyclic structure imparts mechanical strength and thermal stability to polymers synthesized using this compound as a monomer. Recent breakthroughs in polymer chemistry have demonstrated that incorporating this molecule into polymeric networks can significantly enhance their mechanical properties without compromising their flexibility or processability.

The unique electronic properties of 3-methyl-3,9-diazaspiro[5.5]undecane-2,4-dione have also made it a valuable component in organic electronics. Researchers have explored its use as an electron acceptor material in organic photovoltaic devices (OPVs), where it contributes to efficient charge transfer and improved device performance. Studies conducted under simulated solar conditions have shown that OPVs incorporating this compound exhibit enhanced power conversion efficiency (PCE), making them more viable for large-scale energy harvesting applications.

Another emerging area of interest is the use of 3-methyl-3,9-diazaspiro[5.5]undecane-2,4-dione as a catalyst or co-catalyst in asymmetric catalysis reactions. Its ability to coordinate with metal centers while maintaining structural integrity has been exploited to develop highly enantioselective catalysts for challenging transformations such as epoxidation and cyclopropanation reactions.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of 3-methyl-3,9-diazaspiro[5.5]undecane-2,4-dione to ensure its safe integration into industrial processes and consumer products. Recent studies have focused on identifying microbial strains capable of metabolizing this compound under aerobic conditions, providing insights into its eco-friendly disposal methods.

In conclusion, 3-methyl-3,9-diazaspiro[5.5]undecane-2,4-dione (CAS No. 1546562-02-0) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its complex structure not only offers opportunities for innovative chemical transformations but also serves as a foundation for developing advanced materials and therapies that address pressing global challenges.